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Compound of Interest

Compound Name:
Chlorotris(triphenylphosphine)rhod

ium(I)

Cat. No.: B101334 Get Quote

Proper Disposal of
Chlorotris(triphenylphosphine)rhodium(I)
The proper management and disposal of Chlorotris(triphenylphosphine)rhodium(I),
commonly known as Wilkinson's catalyst, is critical for laboratory safety and environmental

protection. As a compound containing a heavy metal (rhodium), it requires handling as

hazardous waste with special attention to recovery and disposal protocols. All procedures must

comply with local, state, and national regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including a lab coat, chemical safety goggles, and heavy-duty

gloves.[1][2] Handle the compound and its waste in a well-ventilated area or a fume hood to

avoid inhaling dust or vapors.[2][3]

Step-by-Step Disposal Protocol
1. Waste Identification and Segregation:

Identify all waste streams containing Chlorotris(triphenylphosphine)rhodium(I). This

includes unreacted catalyst, contaminated solvents, reaction mixtures, and contaminated

labware (e.g., gloves, weighing paper, glassware).
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Segregate waste based on its physical state (solid or liquid) and concentration. Keep

concentrated waste, such as pure or bulk catalyst, separate from materials with trace

contamination to minimize disposal costs.[1]

Do not mix Wilkinson's catalyst waste with other chemical waste streams unless explicitly

permitted by your institution's hazardous waste guidelines.[4]

2. Waste Collection and Containerization:

Solid Waste:

Place unreacted or residual solid Chlorotris(triphenylphosphine)rhodium(I) into a

dedicated, clearly labeled, sealable container.[2]

For dry, non-sharp contaminated materials like gloves, bench protectors, and paper

towels, place them into a zip-lock plastic bag. This bag should then be double-bagged and

labeled as hazardous waste.[1]

Liquid Waste:

Collect all solutions and solvents contaminated with the catalyst in a dedicated, leak-proof,

screw-cap container.[1] Ensure the container material is compatible with the solvent.

Contaminated Sharps and Glassware:

Glassware and spatulas that have come into contact with the catalyst are considered

permanently contaminated and should not be returned to general use.[1]

Contaminated broken glass or other sharps must be placed in a designated sharps

container.

3. Labeling and Storage:

Label all waste containers clearly with "Hazardous Waste" and the full chemical name:

"Chlorotris(triphenylphosphine)rhodium(I) Waste." List all components, including

solvents.
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Store the sealed waste containers in a designated, well-ventilated, and secure hazardous

waste storage area.[5] Follow institutional and regulatory limits for the storage duration,

which is often up to 90 days.[5]

4. Final Disposal Arrangements:

Precious Metal Recovery: The primary recommendation for rhodium-containing compounds

is to retain them for precious metal recovery.[6] Contact your institution's Environmental

Health & Safety (EHS) office or a specialized chemical waste vendor to arrange for this

service.

Licensed Waste Disposal: If recovery is not feasible, the waste must be disposed of through

a licensed professional waste disposal service.[3] The typical method for this compound is

high-temperature incineration in a facility equipped with an afterburner and scrubber.[3][7]

Never dispose of this chemical down the drain or in regular trash.[4][6]

Waste Management Summary
The following table summarizes the handling procedures for different types of

Chlorotris(triphenylphosphine)rhodium(I) waste.
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Waste Type Container
Handling and Disposal
Procedure

Bulk/Unused Solid Catalyst

Original container or a

dedicated, sealed plastic/glass

jar.

Label clearly. Segregate for

precious metal recovery or

disposal via a licensed

hazardous waste contractor.[6]

Liquid Waste (Contaminated

Solvents)

Screw-cap, chemically

compatible bottle.

Collect in a dedicated

container. Do not mix with

other solvent waste. Arrange

for professional disposal.[1]

Contaminated Solid Debris

(Gloves, Paper)

Double-bagged, sealed plastic

bags.

Place items in a labeled bag.

Store in the designated

hazardous waste area.[1]

Contaminated

Glassware/Spatulas

Designated container for

contaminated labware.

Segregate from general lab

glassware. Clean externally

and manage as solid

hazardous waste.[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Chlorotris(triphenylphosphine)rhodium(I) waste.
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Caption: Decision workflow for the disposal of Wilkinson's catalyst waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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